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Introduction
5-Nitroisophthalic acid is a versatile chemical intermediate with the molecular formula

C8H5NO6.[1] It serves as a crucial building block in the synthesis of various organic

compounds, including pharmaceuticals and, notably, dyes.[1][2] In the dye industry, 5-
nitroisophthalic acid is a key precursor for the production of disperse and azo dyes. Its

chemical structure, featuring a nitro group and two carboxylic acid groups, allows for its

integration into dye molecules, contributing to the development of high-quality dyes with

specific performance characteristics.[1] This document provides detailed application notes and

experimental protocols for the use of 5-nitroisophthalic acid in the synthesis of azo dyes,

including the subsequent dyeing of polyester fabric and evaluation of the dye's performance.

Overview of Application in Dye Synthesis
5-Nitroisophthalic acid is primarily used as an intermediate in a multi-step synthesis process

to produce azo dyes. The typical pathway involves the following key transformations:

Reduction: The nitro group of 5-nitroisophthalic acid is reduced to an amino group to form

5-aminoisophthalic acid. This is a critical step as the resulting primary aromatic amine is the

component that will be diazotized.
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Diazotization: The newly formed 5-aminoisophthalic acid is treated with a nitrite source under

acidic conditions to form a diazonium salt. This highly reactive species is the key to forming

the azo bridge (-N=N-), which is the primary chromophore of azo dyes.

Azo Coupling: The diazonium salt is then reacted with a suitable coupling component (e.g., a

phenol, naphthol, or aromatic amine) to form the final azo dye molecule. The choice of

coupling component is crucial in determining the final color and properties of the dye.

The resulting dyes, often classified as disperse dyes, are suitable for dyeing hydrophobic fibers

like polyester. The presence of the two carboxylic acid groups from the original isophthalic acid

moiety can enhance the dye's properties, such as its affinity for the fiber and its fastness

characteristics.

Experimental Protocols
Protocol 1: Synthesis of 5-Aminoisophthalic Acid from
5-Nitroisophthalic Acid
This protocol describes the reduction of 5-nitroisophthalic acid to 5-aminoisophthalic acid.

Materials:

5-Nitroisophthalic acid

Sodium sulfide nonahydrate (Na2S·9H2O) or Sodium disulfide (Na2S2)

Sodium Carbonate

Concentrated Hydrochloric Acid (HCl)

Deionized water

Reaction flask with reflux condenser and stirring mechanism

Heating mantle

Filtration apparatus (e.g., Büchner funnel)
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pH meter or pH paper

Procedure:

In a reaction flask, dissolve 5-nitroisophthalic acid and sodium carbonate in water. A typical

ratio is 1 part 5-nitroisophthalic acid to 4-5 parts water and 0.6-0.73 parts sodium

carbonate by weight.

Heat the mixture with stirring until a clear solution is obtained.

Prepare a 20-25% aqueous solution of sodium disulfide.

At a temperature of 90-98°C, add the sodium disulfide solution dropwise to the 5-
nitroisophthalic acid solution over a period of 30 minutes with continuous stirring.

After the addition is complete, reflux the reaction mixture for 2.5-3 hours.

Filter the hot reaction mixture to remove any insoluble byproducts.

Collect the filtrate and cool it to room temperature.

Slowly acidify the filtrate with concentrated hydrochloric acid with stirring until the pH reaches

3-3.5.

A precipitate of 5-aminoisophthalic acid will form.

Cool the mixture in an ice bath to ensure complete precipitation.

Collect the solid product by filtration, wash it with cold deionized water, and dry it under

vacuum.

Protocol 2: Synthesis of an Azo Dye from 5-
Aminoisophthalic Acid
This protocol outlines the diazotization of 5-aminoisophthalic acid and subsequent coupling

with a naphthol derivative to produce an azo dye.

Materials:
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5-Aminoisophthalic acid

Sodium nitrite (NaNO2)

Concentrated Hydrochloric Acid (HCl)

2-Naphthol (or other suitable coupling component)

Sodium hydroxide (NaOH)

Ice

Beakers

Stirring rods

Filtration apparatus

Procedure:

Part A: Diazotization of 5-Aminoisophthalic Acid

In a beaker, suspend 5-aminoisophthalic acid in a solution of concentrated hydrochloric acid

and water.

Cool the beaker in an ice bath to 0-5°C with constant stirring.

In a separate beaker, prepare a cold aqueous solution of sodium nitrite.

Slowly add the sodium nitrite solution to the cold suspension of 5-aminoisophthalic acid with

vigorous stirring, ensuring the temperature remains between 0-5°C. The formation of the

diazonium salt is indicated by a change in the appearance of the solution.

Part B: Azo Coupling

In another beaker, dissolve 2-naphthol in an aqueous solution of sodium hydroxide.

Cool this solution in an ice bath to 0-5°C.
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Slowly add the cold diazonium salt solution from Part A to the cold 2-naphthol solution with

continuous stirring.

A colored precipitate of the azo dye will form immediately.

Continue stirring the mixture in the ice bath for 30 minutes to ensure the completion of the

coupling reaction.

Collect the dye by filtration, wash it thoroughly with cold water until the filtrate is neutral, and

then dry it.

Protocol 3: Application of the Synthesized Azo Dye to
Polyester Fabric
This protocol describes a high-temperature exhaust dyeing method for applying the

synthesized disperse dye to polyester fabric.

Materials:

Synthesized azo dye

Polyester fabric

Dispersing agent

Acetic acid

High-temperature dyeing apparatus (e.g., a laboratory-scale jet dyeing machine or a sealed

stainless steel dye pot)

Beakers

Stirring rods

Drying oven

Procedure:
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Prepare a dye dispersion by making a paste of the synthesized dye with a small amount of a

dispersing agent, and then dilute it with warm water.

Set up the dyeing apparatus with a liquor ratio (the ratio of the volume of the dye bath to the

weight of the fabric) of typically 10:1 to 20:1.

Add the dye dispersion to the dye bath.

Adjust the pH of the dye bath to 4.5-5.5 using acetic acid.

Introduce the polyester fabric into the cold dye bath.

Gradually raise the temperature of the dye bath to 130°C over 30-45 minutes.

Maintain the dyeing at 130°C for 60 minutes to allow for dye penetration and fixation within

the polyester fibers.

After dyeing, cool the dye bath down to 70°C.

Remove the fabric and rinse it thoroughly with hot and then cold water.

Reduction Clearing (optional but recommended for dark shades): To remove unfixed surface

dye and improve fastness, treat the dyed fabric in a solution containing sodium hydrosulfite

and sodium hydroxide at 70-80°C for 15-20 minutes.

Rinse the fabric again with hot and cold water.

Dry the dyed fabric in an oven.

Data Presentation
Table 1: Physicochemical Properties of 5-
Nitroisophthalic Acid
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Property Value Reference

CAS Number 618-88-2 [1]

Molecular Formula C8H5NO6 [1][3]

Molecular Weight 211.13 g/mol [1]

Appearance Light cream crystalline powder [1][2]

Melting Point 259-261°C [1][3]

Solubility in Water 1.5 g/L at 20°C [1][3]

Table 2: UV-Visible Absorption Data for Azo Dyes
Derived from 5-Aminoisophthalic Acid
The following table presents illustrative absorption maxima (λmax) for azo dyes synthesized

from 5-aminoisophthalic acid coupled with various naphthanilide derivatives in different

solvents.

Dye (Coupling
Component)

Solvent λmax (nm)

N-(4-chlorophenyl)-3-hydroxy-

2-naphthamide
DMF 490

N-(4-methylphenyl)-3-hydroxy-

2-naphthamide
DMF 485

N-phenyl-3-hydroxy-2-

naphthamide
DMF 480

N-(4-chlorophenyl)-3-hydroxy-

2-naphthamide
Acetone 488

N-(4-methylphenyl)-3-hydroxy-

2-naphthamide
Acetone 482

N-phenyl-3-hydroxy-2-

naphthamide
Acetone 478

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 12 Tech Support

https://www.researchgate.net/figure/Fastness-properties-of-azo-disperse-dyes-on-polyester-fabrics_tbl3_304611183
https://www.researchgate.net/figure/Fastness-properties-of-azo-disperse-dyes-on-polyester-fabrics_tbl3_304611183
https://www.researchgate.net/figure/Fastness-properties-of-the-polyester-dyed-fabrics-with-disperse-dyes_tbl2_369982537
https://www.researchgate.net/figure/Fastness-properties-of-azo-disperse-dyes-on-polyester-fabrics_tbl3_304611183
https://www.researchgate.net/figure/Fastness-properties-of-azo-disperse-dyes-on-polyester-fabrics_tbl3_304611183
https://pmc.ncbi.nlm.nih.gov/articles/PMC11123723/
https://www.researchgate.net/figure/Fastness-properties-of-azo-disperse-dyes-on-polyester-fabrics_tbl3_304611183
https://www.researchgate.net/figure/Fastness-properties-of-the-polyester-dyed-fabrics-with-disperse-dyes_tbl2_369982537
https://www.researchgate.net/figure/Fastness-properties-of-azo-disperse-dyes-on-polyester-fabrics_tbl3_304611183
https://www.researchgate.net/figure/Fastness-properties-of-the-polyester-dyed-fabrics-with-disperse-dyes_tbl2_369982537
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126730?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Note: Data is derived from a study on similar azo dyes and serves as an example of the

expected spectral properties.

Table 3: Illustrative Fastness Properties of Disperse
Dyes on Polyester Fabric
The following table provides representative fastness data for disperse azo dyes on polyester,

as specific data for dyes derived from 5-nitroisophthalic acid is not readily available in the

searched literature. These values are typical for well-synthesized and properly applied disperse

dyes.

Fastness Property Test Method
Rating (1-5 Scale, 5 is
best)

Light Fastness ISO 105-B02 4-5

Wash Fastness (Change in

Color)
ISO 105-C06 4-5

Wash Fastness (Staining on

Cotton)
ISO 105-C06 4

Rubbing Fastness (Dry) ISO 105-X12 4-5

Rubbing Fastness (Wet) ISO 105-X12 4

Note: These are representative values and actual performance may vary depending on the

specific dye structure, dyeing depth, and application process.

Visualizations
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Dye Synthesis

Dye Application & Evaluation

5-Nitroisophthalic Acid Reduction
(e.g., Na2S/Na2S2)

Step 1 5-Aminoisophthalic Acid Diazotization
(NaNO2, HCl, 0-5°C)

Step 2

Diazonium Salt

Azo CouplingStep 3

Coupling Component
(e.g., 2-Naphthol)

Synthesized Azo Dye Dye Dispersion

High-Temperature Dyeing
(130°C, pH 4.5-5.5)

Polyester Fabric

Dyed Fabric Rinsing & Reduction Clearing Finished Fabric Fastness Testing
(Light, Wash, Rub) Performance Data

Click to download full resolution via product page

Caption: Workflow for Azo Dye Synthesis and Application.
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5-Nitroisophthalic Acid
(Starting Material)

Chemical Structure
- Nitro Group (-NO2)

- Two Carboxylic Acid Groups (-COOH)
Key Intermediate for Dye Synthesis

Reduction to 5-Aminoisophthalic Acid

Diazotization to Form Diazonium Salt

Azo Coupling with Naphthols/Anilines

Final Azo Dye Product

Application on Hydrophobic Fibers
(e.g., Polyester)

Desired Dye Properties
(Color, Fastness)
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Caption: Role of 5-Nitroisophthalic Acid in Dye Synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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